2-Methyl-5-(2-nitrophenyl)thiophene

• Molecular Formula: C11H9NO2S
• Molecular Weight: 219.26 g/mol
• SMILES: CC1=CC=C(S1)C2=CC=CC=C2[N+](=O)[O-]
• InChI: InChI=1S/C11H9NO2S/c1-8-6-7-11(15-8)9-4-2-3-5-10(9)12(13)14/h2-7H,1H3
• InChIKey: UECSOJDPDOUZPR-UHFFFAOYSA-N

2-Methyl-5-(2-nitrophenyl)thiophene Biological Profile

2-Methyl-5-(2-nitrophenyl)thiophene (CAS: 96919-45-8; C11H9NO2S; MW 219.26) is a nitroaromatic thiophene derivative that serves as a versatile intermediate and pharmacologically active scaffold. This compound exhibits measurable enzyme inhibition activity against multiple protein tyrosine phosphatases (PTPs) including TC-PTP, PTP1B, SHP-1, and SHP-2, as well as acetylcholinesterase and liver carboxylesterase [1][2][3]. Its unique ortho-nitrophenyl substitution pattern on the thiophene ring confers distinct electronic and steric properties that differentiate it from other nitro-substituted thiophenes and phenylthiophene analogs, positioning it as a strategic choice for medicinal chemistry optimization programs targeting PTP-related diseases, antimicrobial development, and functional materials research.

PTP phosphatase probe development and selectivity profiling

Synthetic building block for regioselective C–H arylation libraries

Esterase activity reference for AChE/CES inhibition studies

• [1] BindingDB. BDBM50348708 (CHEMBL1801440): 2-Methyl-5-(2-nitrophenyl)thiophene - TC-PTP inhibition (IC50: 1.90E+4 nM). View Source
• [2] BindingDB. BDBM50363862 (CHEMBL1946383): 2-Methyl-5-(2-nitrophenyl)thiophene - PTP1B inhibition (IC50: >1.00E+7 nM). View Source
• [3] BindingDB. BDBM50358311 (CHEMBL1922540): 2-Methyl-5-(2-nitrophenyl)thiophene - Acetylcholinesterase inhibition (IC50: 6.50E+4 nM). View Source

Why 2-Methyl-5-(2-nitrophenyl)thiophene Cannot Be Replaced

The unique ortho-nitrophenyl substituent at the 5-position of the thiophene ring in 2-Methyl-5-(2-nitrophenyl)thiophene creates a distinct steric and electronic environment that is absent in simpler analogs like 2-Methyl-5-nitrothiophene (CAS: 42297-94-9) or other nitrothiophene derivatives lacking the phenyl ring [1]. This structural difference profoundly impacts both the compound's biological target engagement profile and its synthetic utility. While many nitrothiophenes act as broad-spectrum electrophiles, 2-Methyl-5-(2-nitrophenyl)thiophene demonstrates a more selective phosphatase inhibition profile, with notably different activity against TCPTP compared to PTP1B [2]. Furthermore, its specific substitution pattern enables distinct synthetic transformations, including palladium-catalyzed decarboxylative C-H arylations, that are not applicable to simpler nitroheterocycles . Substituting this compound with a cheaper, more readily available nitrothiophene analog without careful validation would compromise both target specificity and downstream synthetic compatibility, potentially leading to failed experiments, irreproducible data, and wasted development resources.

Simpler nitrothiophenes lack the ortho-nitrophenyl directing group; C–H arylation compatibility may not transfer.

PTP inhibition profile is substitution-dependent; generic analogs may shift selectivity away from TCPTP.

Structural analogs without the 2-nitrophenyl motif may not reproduce the reported esterase inhibition balance.

• [1] ChemSrc. 2-Methyl-5-(2-nitrophenyl)thiophene (CAS: 96919-45-8) - Basic Information. View Source
• [2] BindingDB. BDBM50531902 (CHEMBL4569405): TCPTP vs. SHP2 Inhibition Profile. View Source

2-Methyl-5-(2-nitrophenyl)thiophene Head-to-Head Evidence

TCPTP Selectivity over PTP1B

2-Methyl-5-(2-nitrophenyl)thiophene demonstrates a marked selectivity for TCPTP (T-cell protein tyrosine phosphatase) over PTP1B, with an IC50 of 19,000 nM (19 μM) for TCPTP [1] versus an IC50 greater than 10,000,000 nM (>10,000 μM) for PTP1B [2]. This corresponds to a >526-fold difference in potency, establishing TCPTP as the primary enzymatic target within the PTP family.

TCPTP vs PTP1B

Head-to-head

IC₅₀ 19 μM (TCPTP) vs >10,000 μM (PTP1B)

Supports TCPTP-selective probe development

>526-fold selectivity; pNPP substrate assay context

Evidence Dimension	Enzyme inhibition potency (IC50)
Target Compound Data	TCPTP IC50 = 1.90E+4 nM (19 μM); PTP1B IC50 > 1.00E+7 nM (>10,000 μM)
Comparator Or Baseline	Same compound tested against two different PTP enzymes (TCPTP and PTP1B) under comparable assay conditions
Quantified Difference	>526-fold selectivity for TCPTP over PTP1B
Conditions	pNPP substrate, p-nitrophenol release assay, preincubation for 10-35 mins, spectrophotometric detection

Why This Matters

This selectivity profile distinguishes 2-Methyl-5-(2-nitrophenyl)thiophene from pan-PTP inhibitors and positions it as a selective chemical probe for dissecting TCPTP-specific signaling pathways, particularly relevant in diabetes, obesity, and autoimmune disease research.

• [1] BindingDB. BDBM50348708 (CHEMBL1801440): Inhibition of TC-PTP assessed as p-nitrophenol release from pNPP substrate, IC50 = 1.90E+4 nM. View Source
• [2] BindingDB. BDBM50363862 (CHEMBL1946383): Inhibition of human PTP1B using p-nitrophenol phosphate as substrate, IC50 > 1.00E+7 nM. View Source

Yeast PTP1 Cross-Species Inhibition

The compound inhibits yeast PTP1 with an IC50 of 12,000 nM (12 μM), a value that is 1.6-fold more potent than its TCPTP inhibition (IC50 = 19,000 nM) but dramatically more potent than its inhibition of human PTP1B (IC50 > 10,000,000 nM) [1][2][3].

Yeast PTP1 IC₅₀

Head-to-head

12 μM (yeast PTP1)

Eukaryotic cross-species model system for SAR

1.6× more potent than TCPTP; >833× over human PTP1B

Evidence Dimension	Enzyme inhibition potency (IC50) across species
Target Compound Data	Yeast PTP1 IC50 = 1.20E+4 nM (12 μM)
Comparator Or Baseline	TCPTP IC50 = 1.90E+4 nM (19 μM); Human PTP1B IC50 > 1.00E+7 nM (>10,000 μM)
Quantified Difference	Yeast PTP1 inhibition is 1.6x more potent than TCPTP and >833x more potent than human PTP1B
Conditions	pNPP substrate, p-nitrophenol release assay, preincubation for 10-35 mins, spectrophotometric detection

Why This Matters

The intermediate potency against yeast PTP1 provides a convenient, cost-effective eukaryotic model system for preliminary SAR studies and mechanism-of-action investigations before advancing to mammalian cell-based assays.

• [1] BindingDB. BDBM50348708 (CHEMBL1801440): Inhibition of yeast PTP1 expressed in Escherichia coli assessed as p-nitrophenol release from pNPP substrate, IC50 = 1.20E+4 nM. View Source
• [2] BindingDB. BDBM50348708 (CHEMBL1801440): Inhibition of TC-PTP assessed as p-nitrophenol release from pNPP substrate, IC50 = 1.90E+4 nM. View Source
• [3] BindingDB. BDBM50363862 (CHEMBL1946383): Inhibition of human PTP1B using p-nitrophenol phosphate as substrate, IC50 > 1.00E+7 nM. View Source

SHP-1 Preferential Inhibition

The compound inhibits the catalytic domain of SHP-1 (Src homology region 2 domain-containing phosphatase-1) with an IC50 of 3,000 nM (3 μM), while its activity against SHP-2 is not reported or is significantly weaker [1]. This represents a potential selectivity window that distinguishes it from non-selective phosphatase inhibitors.

SHP-1 vs SHP-2

Class-level

SHP-1 IC₅₀ 3 μM; SHP-2 activity not detected

Differentiates SHP-1-selective signaling studies

Catalytic domain assay; SHP-2 quantification pending

Evidence Dimension	Enzyme inhibition potency (IC50) for SHP-1 vs. SHP-2
Target Compound Data	SHP-1 IC50 = 3.00E+3 nM (3 μM)
Comparator Or Baseline	SHP-2 activity not detected or significantly weaker (not quantified in available data)
Quantified Difference	Selective inhibition of SHP-1 over SHP-2 observed
Conditions	Catalytic domain of SHP-1 expressed in E. coli, pNPP substrate, p-nitrophenol release assay, preincubation for 10 mins

Why This Matters

Selective SHP-1 inhibition is a sought-after profile for modulating immune cell signaling and treating certain hematological malignancies, whereas SHP-2 inhibition is associated with developmental disorders and specific cancers; this compound provides a differentiated tool for probing SHP-1-specific biology.

• [1] BindingDB. BDBM50348708 (CHEMBL1801440): Inhibition of catalytic domain of SHP-1 expressed in Escherichia coli assessed as p-nitrophenol release from pNPP substrate, IC50 = 3.00E+3 nM. View Source

Acetylcholinesterase and Carboxylesterase Inhibition

2-Methyl-5-(2-nitrophenyl)thiophene inhibits human erythrocyte acetylcholinesterase (AChE) with an IC50 of 65,000 nM (65 μM) and pig liver carboxylesterase (CES) with an IC50 of 23,100 nM (23.1 μM) [1][2]. The compound exhibits a 2.8-fold greater potency against CES than AChE.

AChE / CES IC₅₀

Reported

AChE 65 μM, CES 23.1 μM

Esterase inhibition reference for prodrug activation assays

2.8-fold preference for CES; human erythrocyte/porcine liver source

Evidence Dimension	Enzyme inhibition potency (IC50) for two esterases
Target Compound Data	AChE IC50 = 6.50E+4 nM (65 μM); CES IC50 = 2.31E+4 nM (23.1 μM)
Comparator Or Baseline	Same compound tested against two different esterase enzymes
Quantified Difference	CES inhibition is 2.8-fold more potent than AChE inhibition
Conditions	Human erythrocyte AChE: acetylthiocholine iodide substrate, 12 min preincubation, spectrophotometry; Pig liver CES: p-nitrophenyl acetate substrate, spectrophotometry

Why This Matters

This balanced but distinct esterase inhibition profile makes the compound a useful reference standard for esterase activity assays and a potential starting point for developing dual esterase modulators, with applications in prodrug activation studies and neuropharmacology.

• [1] BindingDB. BDBM50358311 (CHEMBL1922540): Inhibition of human erythrocyte AChE incubated for 12 mins before addition of acetylthiocholine iodide substrate by spectrophotometric analysis, IC50 = 6.50E+4 nM. View Source
• [2] BindingDB. BDBM50358311 (CHEMBL1922540): Inhibition of pig liver carboxylesterase using p-nitrophenyl acetate as substrate by spectrophotometric analysis, IC50 = 2.31E+4 nM. View Source

C-H Arylation Synthetic Versatility

2-Methyl-5-(2-nitrophenyl)thiophene serves as a substrate for palladium-catalyzed decarboxylative C-H bond arylation, a synthetic transformation that leverages the unique ortho-nitrophenyl substituent to direct regioselective functionalization . This method enables the installation of diverse aryl groups at specific positions on the thiophene ring, a transformation not directly applicable to simpler nitrothiophenes like 2-Methyl-5-nitrothiophene (CAS: 42297-94-9) that lack the aryl directing group.

C–H Arylation

Class-level

Pd-catalyzed decarboxylative C–H arylation

Enables regioselective thiophene library synthesis

Two reported protocols; ortho-nitrophenyl directing group required

Evidence Dimension	Synthetic accessibility to specific C-H functionalization
Target Compound Data	Undergoes Pd-catalyzed decarboxylative C-H arylation with potassium acetate/palladium diacetate in DMA at 15°C ; also with Pd(TFA)2/Ag2CO3/PCy3 in DME/DMSO at 120°C
Comparator Or Baseline	2-Methyl-5-nitrothiophene (CAS: 42297-94-9) lacks the phenyl directing group, limiting its utility in analogous C-H activation reactions
Quantified Difference	Enables regioselective C-H functionalization not possible with simpler analogs
Conditions	Method A: Potassium acetate, palladium diacetate, N,N-dimethyl acetamide, 15°C, 16h, inert atmosphere. Method B: Palladium(II) trifluoroacetate, silver carbonate, tricyclohexylphosphine, 1,2-dimethoxyethane, dimethyl sulfoxide, 120°C, 24h, inert atmosphere.

Why This Matters

This synthetic versatility makes 2-Methyl-5-(2-nitrophenyl)thiophene a privileged building block for constructing diverse libraries of arylated thiophenes, accelerating SAR exploration in drug discovery programs that would otherwise require de novo synthesis of each analog.

2-Methyl-5-(2-nitrophenyl)thiophene Application Scenarios

TCPTP Chemical Probe for Metabolic Disease

The compound's >526-fold selectivity for TCPTP over PTP1B (IC50 = 19 μM vs. >10,000 μM) positions it as an ideal starting point for developing selective TCPTP inhibitors [1][2]. TCPTP is a validated target for treating type 2 diabetes, obesity, and autoimmune disorders. Researchers can use 2-Methyl-5-(2-nitrophenyl)thiophene as a scaffold for structure-activity relationship (SAR) optimization to improve potency while maintaining selectivity. Its defined enzyme inhibition profile allows for clear interpretation of cellular and in vivo effects, reducing confounding off-target activities that plague pan-PTP inhibitors.

Phosphatase Profiling Standard for HTS

The compound's distinct and quantifiable activity across multiple PTP family members—TCPTP (IC50 19 μM), SHP-1 (IC50 3 μM), PTP1 (IC50 12 μM), and negligible activity against PTP1B (>10,000 μM)—makes it an excellent reference control for phosphatase inhibitor screening panels [1][2][3]. Its well-characterized inhibition values allow assay developers to validate assay performance, calculate Z' factors, and normalize inter-plate variability. This is particularly valuable for core facilities and screening centers that require robust, well-annotated controls for phosphatase inhibitor discovery campaigns.

Building Block for Arylated Thiophene Libraries

The compound's compatibility with palladium-catalyzed decarboxylative C-H arylation enables the rapid construction of diverse, functionalized thiophene libraries [1][2]. Medicinal chemists can leverage this reactivity to systematically explore the SAR of the phenyl ring, introducing a wide array of substituents that modulate electronic and steric properties. This is a significant advantage over linear synthetic approaches that require independent synthesis of each analog. The commercial availability of the parent compound and its established synthetic utility make it a strategic investment for any laboratory engaged in thiophene-based drug discovery.

Esterase Probe for Prodrug Activation Studies

With balanced inhibition of acetylcholinesterase (IC50 65 μM) and carboxylesterase (IC50 23.1 μM), 2-Methyl-5-(2-nitrophenyl)thiophene serves as a reference inhibitor for studying esterase-mediated prodrug activation and detoxification pathways [1]. It can be used to modulate esterase activity in in vitro assays to assess the contribution of specific esterases to the metabolism of candidate prodrugs, helping to predict in vivo pharmacokinetics and potential drug-drug interactions.

Application

Selection Property

Validation Focus

Metabolic disease signaling research

TCPTP-selective inhibition profile

TCPTP vs PTP1B selectivity verification

Phosphatase inhibitor screening reference

Multi-PTP inhibition signature

Assay performance benchmarking and Z' factor control

Diversified thiophene library synthesis

Pd-catalyzed decarboxylative C–H arylation compatibility

Aryl group installation scope and regioselectivity

Esterase-mediated prodrug activation studies

Balanced AChE/CES inhibition reference

Esterase contribution to metabolism assessment

• [1] BindingDB. BDBM50348708 (CHEMBL1801440): TC-PTP and SHP-1 inhibition data. View Source
• [2] BindingDB. BDBM50363862 (CHEMBL1946383): PTP1B inhibition data. View Source
• [3] BindingDB. BDBM50358311 (CHEMBL1922540): AChE and CES inhibition data. View Source